Cas no 1392491-74-5 (N-(2-methylpropyl)-N-(thiophen-2-yl)acetamide)

• Product Name: N-(2-methylpropyl)-N-(thiophen-2-yl)acetamide
• CAS No: 1392491-74-5
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• MDL: MFCD23380664
• CID: 5208844
• Update Time: 2026-03-06

N-(2-methylpropyl)-N-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-N-(thiophen-2-yl)acetamide
• Acetamide, N-(2-methylpropyl)-N-2-thienyl-

• MDL： MFCD23380664
• Inchi： 1S/C10H15NOS/c1-8(2)7-11(9(3)12)10-5-4-6-13-10/h4-6,8H,7H2,1-3H3
• InChI Key： PHEZMPKBLDLNPU-UHFFFAOYSA-N
• SMILES： C(N(CC(C)C)C1SC=CC=1)(=O)C

Additional information on N-(2-methylpropyl)-N-(thiophen-2-yl)acetamide

N-(2-Methylpropyl)-N-(Thiophen-2-Yl)Acetamide: A Comprehensive Overview

N-(2-Methylpropyl)-N-(Thiophen-2-Yl)Acetamide, also known by its CAS number 1392491-74-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of acetamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by its thiophene ring, which imparts unique electronic properties, making it a subject of interest for researchers exploring novel materials and drug delivery systems.

The structure of N-(2-Methylpropyl)-N-(Thiophen-2-Yl)Acetamide consists of an acetamide group attached to a thiophene ring via an N-substituted side chain. The thiophene moiety is a five-membered aromatic heterocycle containing one sulfur atom, which contributes to the compound's stability and reactivity. The presence of the 2-methylpropyl group further enhances the compound's hydrophobicity, making it suitable for applications in lipid-like environments. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

One of the most promising applications of N-(2-Methylpropyl)-N-(Thiophen-2-Yl)Acetamide lies in its role as a precursor for more complex molecules. Researchers have utilized this compound as a building block for synthesizing bioactive agents with enhanced solubility and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential as a lead molecule for drug development.

In addition to its pharmaceutical applications, N-(2-Methylpropyl)-N-(Thiophen-2-Yl)Acetamide has also been explored for its electronic properties. The thiophene ring is known to exhibit semiconducting behavior, making it a candidate for use in organic electronics. Recent advancements in this field have shown that incorporating such compounds into polymer blends can significantly improve their electrical conductivity, paving the way for their use in flexible electronics and sensors.

The synthesis of N-(2-Methylpropyl)-N-(Thiophen-2-Yl)Acetamide typically involves a multi-step process that begins with the preparation of the thiophene derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the acetamide group. Optimization of reaction conditions has been a focus area for chemists aiming to improve yield and purity. For example, a study published in Organic Process Research & Development reported a novel method for synthesizing this compound using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

From an environmental perspective, understanding the fate and transport of N-(2-Methylpropyl)-N-(Thiophen-2-Yl)Acetamide is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity under various environmental conditions. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further studies are needed to fully understand its environmental impact.

In conclusion, N-(2-Methylpropyl)-N-(Thiophen-2-Yl)Acetamide (CAS No: 1392491-74-5) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and properties make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various industries.